![molecular formula C18H18N4O4 B227657 Methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate](/img/structure/B227657.png)
Methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate is a chemical compound that has been extensively researched for its potential applications in scientific research. It is a pyrazolotriazine derivative that has been shown to exhibit several biochemical and physiological effects.
Mechanism Of Action
Methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate inhibits CDK4 and CDK6 by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of the retinoblastoma protein (Rb), a tumor suppressor protein that normally inhibits cell cycle progression. Inhibition of CDK4 and CDK6 by Methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
Methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate has been shown to exhibit several biochemical and physiological effects. In addition to its activity as a CDK4/6 inhibitor, it has also been shown to exhibit anti-inflammatory and anti-fibrotic effects. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the activation of fibroblasts.
Advantages And Limitations For Lab Experiments
One advantage of using Methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate in lab experiments is its potency and selectivity as a CDK4/6 inhibitor. It has been shown to exhibit nanomolar potency against CDK4/6, and has minimal off-target effects. However, one limitation is its poor solubility in aqueous solutions, which can make it difficult to work with in certain assays.
Future Directions
There are several potential future directions for research on Methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate. One area of interest is its potential as a therapeutic agent for cancer. Several clinical trials are currently underway to evaluate its efficacy as a treatment for various types of cancer. Another potential future direction is its use as a tool compound for studying the role of CDK4/6 in various cellular processes. Additionally, further research is needed to fully understand its anti-inflammatory and anti-fibrotic effects, and its potential applications in treating inflammatory and fibrotic diseases.
Synthesis Methods
The synthesis of Methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate involves the reaction of 7-ethyl-4-hydrazinylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylic acid with 2-methoxy-2-oxoethyl chloride in the presence of triethylamine. The resulting compound is then methylated using methyl iodide and potassium carbonate.
Scientific Research Applications
Methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate has been shown to exhibit potential applications in scientific research. It has been extensively studied for its potential as a kinase inhibitor, specifically as a potent and selective inhibitor of cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6). CDK4 and CDK6 are important regulators of the cell cycle, and their dysregulation has been implicated in several types of cancer.
properties
Product Name |
Methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate |
---|---|
Molecular Formula |
C18H18N4O4 |
Molecular Weight |
354.4 g/mol |
IUPAC Name |
methyl 7-ethyl-4-(2-methoxy-2-oxoethyl)-8-phenylpyrazolo[5,1-c][1,2,4]triazine-3-carboxylate |
InChI |
InChI=1S/C18H18N4O4/c1-4-12-15(11-8-6-5-7-9-11)17-20-19-16(18(24)26-3)13(22(17)21-12)10-14(23)25-2/h5-9H,4,10H2,1-3H3 |
InChI Key |
QMDKHELBVOGMIU-UHFFFAOYSA-N |
SMILES |
CCC1=NN2C(=C(N=NC2=C1C3=CC=CC=C3)C(=O)OC)CC(=O)OC |
Canonical SMILES |
CCC1=NN2C(=C(N=NC2=C1C3=CC=CC=C3)C(=O)OC)CC(=O)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.